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Compound of Interest

Compound Name: 5-Chloro-2-iodo-3-nitropyridine

CAS No.: 899424-60-3

Cat. No.: B2685056 Get Quote

Executive Summary: The "High-Energy"
Intermediate
As researchers, we often treat halogenated heterocycles as standard organic waste.[1]

However, 5-Chloro-2-iodo-3-nitropyridine presents a specific dual-hazard profile that requires

a deviation from standard "dump-and-run" protocols.[1]

Thermal/Shock Sensitivity: The ortho-nitro group (position 3) relative to the iodine (position 2)

creates a sterically crowded, electron-deficient ring system.[1] While not a primary explosive,

this molecule possesses high potential energy and thermal instability.

Nucleophilic Instability: The C-I bond at position 2 is highly labile.[1] Mixing this waste with

standard alkaline organic waste (e.g., waste streams containing amines or hydroxide) can

trigger rapid, exothermic Nucleophilic Aromatic Substitution (

), leading to runaway pressurization in waste drums.

Immediate Directive: Do NOT commingle this substance with general organic waste streams

containing bases, oxidizers, or reducing agents.

Part 1: Chemical Characterization & Hazard
Profiling[1]
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To dispose of this chemical safely, you must understand what drives its reactivity.

Feature Specification Disposal Implication

Functional Groups
Nitro (-NO₂), Iodo (-I), Chloro (-

Cl)

High Nitrogen/Halogen

Content: Requires specific

incineration (scrubbers

required).[1]

Reactivity Active

Base Incompatible: Reacts

violently with nucleophiles

(amines, OH⁻).

Stability Light & Heat Sensitive

Storage: Must be kept in

amber/opaque containment;

avoid friction.[1]

Physical State
Solid (typically yellow/tan

powder)

Dust Hazard: Potent

sensitizer/irritant. Double

containment required.

The Mechanism of Risk ( )
The nitro group at C3 withdraws electrons, activating the C2-Iodine bond.[1] If you dispose of

this into a drum containing waste triethylamine or sodium methoxide, the following occurs:

[1]

In a closed waste drum, this heat accelerates further decomposition of the nitro group,

potentially leading to a deflagration event.

Part 2: Pre-Disposal Stabilization & Segregation[1]
Before the waste management team arrives, the researcher is responsible for stabilization.

Solid Waste (Pure Compound or Precipitate)
Do not sweep into a general dustpan.[1]

Protocol:
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Wet the solid slightly with an inert solvent (Hexane or Heptane) to suppress dust if

transferring large quantities.

Transfer to a High-Density Polyethylene (HDPE) wide-mouth jar. Glass is acceptable but

poses a breakage risk.

Labeling: clearly mark as "TOXIC SOLID - HALOGENATED - NITROPYRIDINE."[1]

Liquid Waste (Mother Liquors/Reaction Mixtures)
Acidification Check: Ensure the solution pH is neutral or slightly acidic (pH 5-7). If the

reaction mixture was basic, quench with dilute HCl or acetic acid before transfer to the waste

container.

Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated waste

streams (e.g., DCM, Ethyl Acetate). Avoid ketonic solvents (Acetone/MEK) if possible, as

they can form enolates that react with the pyridine ring over time.

Part 3: The Disposal Workflow (Decision Matrix)
The following logic flow ensures the material ends up in the correct incineration stream without

endangering lab personnel.
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Waste: 5-Chloro-2-iodo-3-nitropyridine

Physical State?

Solid / Powder Solution / Mother Liquor

Double Bag (4 mil LDPE)
or HDPE Jar

Label: Toxic Solid
(Halogenated Organic)

Store in Satellite Accumulation Area
(Amber/Shielded)

Check pH

Is Basic (pH > 8)?

Quench with 1M HCl
to pH 6-7

Yes

Segregate: HALOGENATED
Solvent Stream

No

EHS / Vendor Pickup
(Incineration)

Click to download full resolution via product page

Figure 1: Decision matrix for the safe segregation of halogenated nitropyridine waste.
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Part 4: Waste Stream Management & Incineration[1]
When filling out your hazardous waste manifest (or communicating with your waste vendor like

Veolia, Clean Harbors, or Triumvirate), use the following specifications to ensure the receiving

facility uses the correct destruction method.

Waste Profile Data[1][2][3][4][5]
RCRA Hazard Class (USA): D001 (Ignitable - if in solvent), D003 (Reactive - potential), and

likely U-listed equivalents for pyridine derivatives.[1]

DOT Shipping Name:Waste Toxic Solids, Organic, n.o.s. (5-Chloro-2-iodo-3-nitropyridine)

or Waste Flammable Liquids, Toxic, n.o.s.[1] (Halogenated Solvents).[2]

Destruction Method:Rotary Kiln Incineration.[1]

Why? The high temperature (1000°C+) is required to break the pyridine ring.

Scrubbing: Essential to capture Hydrogen Chloride (HCl), Hydrogen Iodide (HI), and NOx

gases generated during combustion.

Table 1: Compatibility Guide for Satellite Accumulation
Waste Stream Status Reason for Incompatibility

Halogenated Solvents (DCM,

Chloroform)
COMPATIBLE Preferred carrier stream.[1]

Non-Halogenated (Hexane,

Toluene)
COMPATIBLE

Acceptable, but downgrades

the stream to "Halogenated"

pricing.

Aqueous Basic (NaOH, KOH) DANGER

Risk of rapid

hydrolysis/substitution and

heat generation.

Amines (Triethylamine,

Pyridine)
DANGER

High risk of exothermic

polymerization/substitution.

Oxidizers (Peroxides, Nitric

Acid)
DANGER

Potential for violent oxidation

of the organic skeleton.
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Part 5: Emergency Contingencies
In the event of a spill or exposure during the disposal process:

Spill (Solid): Do not use a brush (friction risk). Cover with a wet pad (dampened with water or

PEG) to capture dust. Scoop into a waste container.

Spill (Liquid): Absorb with vermiculite or clay. Do not use paper towels (combustible organic

material + nitro compound = fire risk).

Skin Exposure: The iodine/nitro combination makes this a potent sensitizer.[1] Wash with

soap and water for 15 minutes. If yellow staining persists, the iodine may have reacted with

skin proteins; seek medical attention.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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